Cas no 2111381-64-5 (2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid
• CAS No: 2111381-64-5
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 5796263
• PubChem ID: 165496443
• Update Time: 2025-10-23

2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid
• EN300-1139443
• 2111381-64-5

• Inchi： 1S/C10H8F2O3/c11-10(12,9(13)14)8-2-1-6-4-15-5-7(6)3-8/h1-3H,4-5H2,(H,13,14)
• InChI Key： OBEGKZHOGBANRN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC2COCC=2C=1)F

Computed Properties

• Exact Mass: 214.04415044g/mol
• Monoisotopic Mass: 214.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid (CAS No. 2111381-64-5)

2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid (CAS No. 2111381-64-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluoroacetic acid moiety and the benzofuran ring system makes this compound a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are known to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid has surged, driven by the growing emphasis on precision medicine and targeted therapies. The compound's CAS No. 2111381-64-5 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Its structural features align with current trends in green chemistry, as researchers seek sustainable methods to incorporate fluorine atoms into complex molecules.

The benzofuran core of this compound is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities. When combined with the difluoroacetic acid group, the molecule exhibits enhanced electronic properties, making it a valuable candidate for structure-activity relationship (SAR) studies. This has led to its inclusion in high-throughput screening programs aimed at identifying novel therapeutic agents.

From a synthetic perspective, 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid can be prepared via multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and fluorination techniques. The compound's CAS No. 2111381-64-5 is often referenced in patents and academic publications, highlighting its industrial and academic significance. Its compatibility with modern flow chemistry methods further underscores its utility in scalable production.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. The compound's stability under various pH conditions makes it suitable for further derivatization, a feature highly valued in drug design and material science.

In conclusion, 2-(1,3-dihydro-2-benzofuran-5-yl)-2,2-difluoroacetic acid (CAS No. 2111381-64-5) represents a cutting-edge example of how fluorination strategies can unlock new possibilities in chemical research. Its applications span across multiple disciplines, from pharmaceutical development to agrochemical innovation, making it a compound of enduring interest to scientists and industry professionals alike.